Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

NODAGA-NHS bifunctional chelator mechanism

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nodaga-nhs

CAS No.: 1407166-70-4

Cat. No.: S3525414

Core Mechanism of NODAGA-NHS

NODAGA-NHS is a key reagent in radiopharmaceutical development, designed to connect a radioactive

metal atom to a biological targeting molecule (like a peptide or antibody) [1].

¢ Chelator Function: The NODAGA component is a macrocyclic chelator that securely binds
radiometals like Gallium-68 ( [2] [3] [4]), Copper-64 [5], and Rhenium-186/Technetium-99m cores [6].

e Conjugation Function: The NHS ester group allows for stable, covalent conjugation to primary
amines (most commonly the N-terminus or lysine side chains) on carrier molecules [1] [5]. This
reaction forms a stable amide bond and can be performed under mild conditions.

The following diagram illustrates the conjugation and radiolabeling process:
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Quantitative Data and Experimental Protocols

Table 1: Key Physicochemical Properties of NODAGA-NHS [5]

Property Specification

CAS Number 1407166-70-4
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Property Specification
Molecular C19H28N4010
Formula

Molecular Weight  472.45 g/mol

Appearance Solid at room temperature

Storage -20°C for long-term (3 years); stable at room temperature for short periods during

Conditions shipping.

Solubility Soluble in DMSO; may also be dissolved in water, ethanol, or DMF for stock
solutions.

Table 2: Exemplary Radiolabeling Protocol with Ga-68 [3]

This protocol is adapted from a study on creating 68Ga-NODAGA-NM-01 for PD-L1 imaging.

Parameter Specification

Reaction 150 pg NODAGA-bioconjugate, 1 mL [68Ga]GaCls (555-666 MBQ), 100 yL sodium
Mixture acetate (1.0 M).

Conditions Incubated at room temperature (20-25°C) for 10 minutes.

Quality Control  Analyzed via radio-TLC and radio-HPLC.

Result Radiochemical purity (RCP) consistently >98%. High stability observed in PBS and
fetal bovine serum.

Key Technical Advantages and Evidence

NODAGA offers distinct advantages in radiopharmaceutical development:
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o Efficient Labeling under Mild Conditions: Unlike some chelators that require high temperatures,

NODAGA enables efficient radiolabeling with Gallium-68 at room temperature in just 10 minutes [3].
This is crucial for heat-sensitive biomolecules.

¢ Favorable In Vivo Performance: Studies show that radiopharmaceuticals using NODAGA, such as
68Ga-NODAGA-exendin-4 for insulinoma localization, demonstrate high target-to-background ratios
and excellent imaging contrast [7].

e Theranostic Potential: NODAGA can form stable complexes with beta-emitting therapeutic isotopes

like Rhenium-186, making it suitable for developing theranostic pairs (using the same targeting
molecule for both diagnosis and therapy) [6].

Table 3: Comparative Study: NODAGA vs. DOTA [2]

A study compared these two common chelators in a Ga-68 cyclic RGD dimer for imaging

angiogenesis.
Aspect NODAGA-(RGD)2 DOTA-(RGD)2
Optimal 40-50 pg peptide, room temperature 15-20 pg peptide, 95°C for 5-10 min
Radiolabeling

Required Peptide
Mass

In Vivo
Biodistribution

Higher

Similar high tumor uptake and good
contrast in both preclinical and clinical
studies.

Lower

Similar high tumor uptake and good
contrast in both preclinical and clinical
studies.

Handling and Formulation Guidelines

For in vivo experiments, proper formulation is critical [5]:

¢ Stock Solution: Dissolve NODAGA-NHS or its bioconjugate in DMSO to create a concentrated stock

(e.g., 1-10 mM).

¢ In Vivo Formulation: Dilute the stock solution into a saline-based mixture for injection. A common
formulation is DMSO:Tween 80:Saline = 10:5:85.
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¢ Stability: The final radiolabeled compound (68Ga-NODAGA-bioconjugate) is typically stable for a
few hours and should be used soon after preparation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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